Cas no 877816-94-9 (N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 877816-94-9
• MF: C₂₀H₂₀ClNO₇S₂
• MW: 485.958302497864
• CID: 6285428
• PubChem ID: 18574136
• Update Time: 2025-10-31

N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide
• N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide
• N-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-2,5-dimethoxybenzenesulfonamide
• AKOS002070349
• N-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-2,5-dimethoxybenzenesulfonamide
• AKOS021664014
• 877816-94-9
• F2569-0748

• Inchi： 1S/C20H20ClNO7S2/c1-27-15-7-10-17(28-2)19(12-15)31(25,26)22-13-20(18-4-3-11-29-18)30(23,24)16-8-5-14(21)6-9-16/h3-12,20,22H,13H2,1-2H3
• InChI Key： OHBWJKNDMWNBON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C(C1=CC=CO1)CNS(C1C=C(C=CC=1OC)OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 485.0369720g/mol
• Monoisotopic Mass: 485.0369720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide

Research Brief on N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 877816-94-9)

N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 877816-94-9) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its biological activity, particularly in the context of enzyme inhibition and anti-inflammatory effects. The presence of both chlorobenzenesulfonyl and furan moieties in its structure suggests a potential for diverse pharmacological interactions, making it a subject of interest for drug discovery efforts.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation has been its role as a selective inhibitor of certain enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro assays and molecular docking simulations to confirm the binding affinity and specificity of the compound for COX-2, highlighting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide has also been explored for its anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The researchers employed flow cytometry and Western blot analysis to validate these findings, suggesting that the compound's mechanism of action involves the intrinsic apoptotic pathway. These results open new avenues for further preclinical evaluation, particularly in the context of combination therapies.

The synthesis and optimization of this compound have also been a focal point of recent research. A team of chemists published a detailed synthetic route in Tetrahedron Letters (2023), emphasizing the use of green chemistry principles to improve yield and reduce environmental impact. The study highlighted the importance of protecting group strategies and catalytic conditions in achieving high purity and scalability, which are critical for future pharmaceutical development. Furthermore, computational studies have been employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), providing valuable insights for medicinal chemistry optimization.

Despite these promising findings, challenges remain in the development of N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline. Future research directions may include exploring its efficacy in animal models of disease, investigating its safety profile, and identifying potential synergies with existing therapeutics.

In conclusion, N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and demonstrated biological activities warrant continued research to unlock its full therapeutic potential. As the scientific community delves deeper into its mechanisms and applications, this compound may pave the way for innovative treatments addressing unmet medical needs.